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Compound of Interest

Compound Name: 1,2-Dimethylcyclopentene

Cat. No.: B3386875

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,2-
Dimethylcyclopentene. The information is curated for professionals in research and
development who require precise data for experimental design, chemical synthesis, and drug
development applications. This document includes a summary of quantitative physical data,
detailed experimental protocols for synthesis and property determination, and a visualization of
its synthetic pathway.

Core Physical and Chemical Properties

1,2-Dimethylcyclopentene is a cyclic alkene with the molecular formula C7H12.[1] Its structure,
characterized by a five-membered ring with two adjacent methyl groups on the double bond,
dictates its physical and chemical behavior.

The following table summarizes the key physical properties of 1,2-Dimethylcyclopentene.
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Property Value Reference
Molecular Formula C7Ha12 [1]
Molecular Weight 96.17 g/mol [1]
Boiling Point 105.8 - 106 °C at 760 mmHg [2][3]
Melting Point -90.4 °C [2][3]
Density 0.815 g/cm? [2]
Refractive Index 1.456 [2][4]
Vapor Pressure 33.9 mmHg at 25°C [2]
Critical Temperature 301 °C [3]
Critical Pressure 33.4 atm [3]
CAS Number 765-47-9 [1]
IUPAC Name 1,2-dimethylcyclopentene [1]
SMILES CC1=C(CccC1)C [1]

Experimental Protocols

The following sections detail the methodologies for the synthesis of 1,2-
Dimethylcyclopentene and the determination of its fundamental physical properties.

A common and effective method for the synthesis of 1,2-Dimethylcyclopentene is the acid-
catalyzed dehydration of 1,2-Dimethylcyclopentanol.[3] This reaction typically proceeds through
an E1 elimination mechanism.

Materials:
e 1,2-Dimethylcyclopentanol
o Concentrated sulfuric acid (H2SOa4) or phosphoric acid (H3POa)

« Distillation apparatus
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Heating mantle
Separatory funnel
Anhydrous sodium sulfate

Collection flask

Procedure:

Place a measured amount of 1,2-Dimethylcyclopentanol into a round-bottom flask.

Slowly add a catalytic amount of concentrated sulfuric acid or phosphoric acid to the alcohol
while cooling the flask in an ice bath to control the initial exothermic reaction.

Assemble a simple distillation apparatus with the round-bottom flask, a distillation head, a
condenser, and a collection flask.

Gently heat the mixture using a heating mantle. The lower-boiling product, 1,2-
Dimethylcyclopentene, will distill over along with water.

Collect the distillate, which will appear as two phases (an aqueous layer and an organic
layer).

Transfer the distillate to a separatory funnel and separate the organic layer (top layer) from
the aqueous layer.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any
remaining acid, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate.
Decant the dried liquid into a clean, dry flask.

The product can be further purified by fractional distillation to obtain high-purity 1,2-
Dimethylcyclopentene.
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The boiling point can be accurately determined using the Thiele tube method, which is suitable
for small sample volumes.[5]

Materials:

Thiele tube filled with mineral oil

Thermometer

Small glass vial (Durham tube)

Capillary tube (sealed at one end)

Rubber band

Heating source (Bunsen burner or hot plate)

Procedure:

Attach a small glass vial containing approximately 0.5 mL of 1,2-Dimethylcyclopentene to a
thermometer using a small rubber band.[5]

e Place a capillary tube, with its open end down, into the vial.[5]

 Insert the thermometer assembly into a Thiele tube, ensuring the vial is immersed in the
mineral oil.

¢ Gently heat the side arm of the Thiele tube. This creates a convection current that ensures
uniform heating.[5]

¢ As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o Continue heating until the bubbling is continuous, then remove the heat source.

e The boiling point is the temperature at which the liquid just begins to re-enter the capillary
tube.[5]
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The density of liquid 1,2-Dimethylcyclopentene can be determined by measuring the mass of
a known volume.[2][6]

Materials:

 Digital balance

e Graduated cylinder or pycnometer (for higher accuracy)

e 1,2-Dimethylcyclopentene sample

Procedure:

e Measure the mass of a clean, dry graduated cylinder or pychometer on a digital balance.

e Add a precise volume of 1,2-Dimethylcyclopentene to the graduated cylinder or fill the
pycnometer to its calibrated volume.

o Record the volume accurately, reading from the bottom of the meniscus if using a graduated
cylinder.

o Measure the total mass of the container and the liquid.
o Subtract the mass of the empty container to find the mass of the liquid.
» Calculate the density using the formula: Density = Mass / Volume.[2]

Mandatory Visualization

The synthesis of 1,2-Dimethylcyclopentene from 1,2-Dimethylcyclopentanol proceeds via an
E1 elimination mechanism, which is depicted in the following diagram.

Step 1: Protonation of the Alcohol

Step 2: Formation of Carbocation Step 3: Deprotonation

H20 H+

Protonated Alcohol (Oxonium lon)

1,2-Dimethylcyclopentanol >

) - CH+
Tertiary Carbocation |—— =" 4| 1,2-Dimethylcyclopentene
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Caption: E1 mechanism for the synthesis of 1,2-Dimethylcyclopentene.

Spectral Information

Spectral data is crucial for the structural confirmation of 1,2-Dimethylcyclopentene.

* 'H NMR: Proton NMR spectra are available and can be used to confirm the presence and
connectivity of the different types of protons in the molecule.[7]

» IR Spectra: Infrared spectroscopy data is available, which can identify the characteristic C=C
double bond stretching frequency of the alkene.[7]

 Raman Spectra: Raman spectral data has also been documented.[7]

Safety and Handling

1,2-Dimethylcyclopentene is a flammable liquid and vapor. It may cause skin and eye
irritation. Appropriate safety precautions, including the use of personal protective equipment
(PPE) such as safety goggles, gloves, and a lab coat, should be employed when handling this
chemical. Work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 1,2-Dimethylcyclopentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3386875#physical-properties-of-1-2-
dimethylcyclopentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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